Cas no 1361725-63-4 (3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361725-63-4
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4993795
• Update Time: 2025-05-26

3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl3F3/c14-9-5-4-7(6-11(9)16)8-2-1-3-10(15)12(8)13(17,18)19/h1-6H
• InChI Key： RVSIJHGNDYEHKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC(=C(C=2)Cl)Cl)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 6.8
• Topological Polar Surface Area: 0

Additional information on 3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl

3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl: A Comprehensive Overview

The compound 3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl, identified by the CAS number 1361725-63-4, is a highly specialized organic compound belonging to the class of biphenyl derivatives. Biphenyl compounds are widely studied due to their unique electronic properties and potential applications in various fields, including materials science, pharmacology, and environmental chemistry. This particular compound is notable for its complex structure, which includes a trifluoromethyl group and multiple chlorine substituents. These functional groups significantly influence its chemical reactivity, stability, and potential uses.

Recent advancements in synthetic chemistry have enabled the precise synthesis of biphenyl derivatives with tailored functionalities. The synthesis of 3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl involves multi-step processes that require meticulous control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Researchers have explored various methodologies, including Suzuki coupling reactions and Friedel-Crafts alkylation, to synthesize this compound efficiently. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its application in advanced materials.

The structural complexity of 3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl makes it an intriguing subject for theoretical studies. Computational chemistry tools, such as density functional theory (DFT), have been employed to investigate its electronic structure and reactivity. These studies reveal that the trifluoromethyl group introduces significant electron-withdrawing effects, while the chlorine substituents modulate the aromaticity and conjugation within the biphenyl system. Such insights are invaluable for predicting the compound's behavior in different chemical environments and for designing novel materials with specific properties.

In terms of applications, biphenyl derivatives like this compound are being explored for their potential in organic electronics. The combination of electron-withdrawing groups (such as trifluoromethyl) and electron-donating groups (such as chlorine) creates a unique balance that can be harnessed in semiconducting materials. Recent studies suggest that this compound could serve as a building block for organic field-effect transistors (OFETs), where its high charge carrier mobility and stability under ambient conditions are highly desirable properties.

Beyond electronics, there is growing interest in using biphenyl derivatives in drug discovery. The ability to fine-tune the substituents on the biphenyl ring allows researchers to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases. While further research is needed to establish their therapeutic efficacy, these findings underscore the potential of this class of compounds in medicinal chemistry.

The environmental impact of synthetic compounds like 3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl is another critical area of study. As industries increasingly adopt greener manufacturing practices, understanding the biodegradation pathways and ecological effects of such compounds becomes essential. Recent research has focused on assessing their persistence in aquatic environments and their potential toxicity to aquatic organisms. These studies aim to provide guidelines for safe handling and disposal practices while minimizing environmental risks.

In conclusion, 3'-Chloro-3,4-dichloro-2'-trifluoromethyl-biphenyl represents a fascinating example of how modern synthetic chemistry can yield compounds with versatile properties and diverse applications. From advancing organic electronics to contributing to drug discovery efforts, this compound exemplifies the interdisciplinary nature of contemporary chemical research. As our understanding of its properties continues to grow through cutting-edge studies and innovative applications emerge from ongoing research efforts.